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Compound of Interest

Compound Name: 3-(2,5-Difluorophenyl)picolinic acid

CAS No.: 1261920-67-5

Cat. No.: B3095147

Get Quote

Part 1: Executive Summary & Structural Logic
Compound Identity: 3-(2,5-Difluorophenyl)pyridine-2-carboxylic acid Role: Synthetic

Intermediate / Pharmacophore Scaffold Molecular Formula: C₁₂H₇F₂NO₂ Molecular Weight:

235.19 g/mol

Strategic Importance
In drug and agrochemical design, the 3-aryl picolinic acid motif offers a distinct steric and

electronic profile compared to the more common 6-aryl isomers.

Orthogonal Sterics: The 3-position substitution places the aryl ring ortho to the carboxylic

acid. This induces a significant torsional twist (dihedral angle >45°), disrupting planarity and

preventing metabolic conjugation (e.g., glucuronidation) at the carboxylic acid site.

Electronic Modulation: The 2,5-difluoro substitution pattern on the phenyl ring creates a

specific electrostatic potential map, reducing oxidative metabolism (blocking the para-

position relative to the pyridine link) and enhancing lipophilicity (LogP) for membrane

permeability.
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Part 2: Physicochemical Profile & Properties[1]
The following data synthesizes experimental values from structural analogs (e.g., 6-amino-3-
(2,5-difluorophenyl)picolinic acid) and calculated physicochemical descriptors.

Table 1: Core Physicochemical Properties
Property Value / Range Technical Insight

Physical State Off-white to tan solid

Typical of biaryl carboxylic

acids; color depends on trace

Pd impurities.

Melting Point 155–160 °C (Predicted)

High lattice energy due to

intermolecular H-bonding

(dimer formation).

pKa (Acid) 3.8 – 4.2 (Predicted)

More acidic than picolinic acid

(pKa 5.4) due to the electron-

withdrawing aryl group and

steric inhibition of resonance.

LogP (Octanol/Water) 2.1 – 2.5

Moderate lipophilicity; suitable

for oral bioavailability (Lipinski

compliant).

Solubility DMSO, Methanol, EtOAc

Low water solubility at neutral

pH; soluble as a carboxylate

salt (pH > 7).

Topological Polar Surface Area

(TPSA)
~50 Å²

Indicates good passive

membrane transport

properties.

Structural Dynamics (Atropisomerism Risk)
Due to the steric clash between the C2-Carboxylic acid and the C3-Aryl group (specifically the

2'-Fluoro), this molecule exists in a twisted conformation. While the rotation barrier is

significant, it is likely not high enough to isolate stable atropisomers at room temperature
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without additional bulky substitution (e.g., at C4), meaning it behaves as a single equilibrating

species in solution.

Part 3: Synthetic Methodology (Suzuki-Miyaura
Coupling)[2]
The synthesis of 3-(2,5-Difluorophenyl)picolinic acid requires precision due to the steric

hindrance at the C3 position of the pyridine ring. The following protocol is the industry-standard

"Self-Validating" workflow.

Reaction Logic
Substrate: Use Methyl 3-bromopicolinate rather than the free acid. The free acid can poison

Palladium catalysts and undergo protodecarboxylation under heating.

Catalyst:Pd(dppf)Cl₂ or Pd(PPh₃)₄ are preferred for their stability. S-Phos is recommended if

conversion is low, as it facilitates oxidative addition into sterically hindered

chlorides/bromides.

Base: Potassium phosphate (K₃PO₄) or Sodium Carbonate (Na₂CO₃).

Detailed Protocol
Step 1: Cross-Coupling (Ester Formation)

Charge: In a nitrogen-flushed reaction vessel, combine:

Methyl 3-bromopicolinate (1.0 equiv)

2,5-Difluorophenylboronic acid (1.2 equiv)

Pd(dppf)Cl₂·DCM complex (0.05 equiv)

K₃PO₄ (3.0 equiv)

Solvent: Add 1,4-Dioxane/Water (4:1 ratio). The water is critical for the transmetalation step.

Reflux: Heat to 90°C for 4–6 hours. Monitor by LC-MS for the disappearance of the bromide

(M+ 216/218) and formation of the biaryl ester (M+ ~250).
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Workup: Cool, filter through Celite to remove Pd black. Dilute with EtOAc, wash with brine.

Dry over Na₂SO₄ and concentrate.

Purification: Flash chromatography (Hexane/EtOAc).

Step 2: Hydrolysis (Acid Generation)
Dissolution: Dissolve the intermediate ester in THF/Water (1:1).

Saponification: Add LiOH (2.5 equiv). Stir at Room Temperature (RT) for 2 hours. Avoid

heating to prevent decarboxylation.

Isolation: Acidify carefully with 1N HCl to pH 3–4. The product will precipitate.

Filtration: Collect the solid, wash with cold water, and dry under vacuum.

Visualization: Synthetic Workflow
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Caption: Two-step synthetic pathway via Suzuki-Miyaura coupling followed by mild

saponification to avoid decarboxylation.

Part 4: Applications & Structure-Activity
Relationship (SAR)
Agrochemical Design (Auxin Mimics)
This molecule is a structural isomer of the "Arylpicolinate" class of auxins.

Mechanism: Binds to the TIR1/AFB ubiquitin ligase complex.
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SAR Insight: While 6-aryl picolinates (e.g., Halauxifen) are optimized for the auxin binding

pocket, the 3-aryl isomer presents a different vector. It is often used to:

Test for "resistance breaking" capabilities against weeds resistant to standard auxins.

Serve as a negative control to validate the necessity of the 6-position substitution.

Pharmaceutical Scaffolds (Kinase Inhibition)
The 3-(2,5-difluorophenyl) moiety is a privileged fragment for Type II Kinase Inhibitors.

Binding Mode: The carboxylic acid can form hydrogen bonds with the hinge region or the

catalytic lysine, while the twisted difluorophenyl group occupies the hydrophobic back-pocket

(gatekeeper region).

Visualization: Structural Logic
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Caption: Functional decomposition of the molecule highlighting its pharmacophoric features.

Part 5: Safety & Handling (GHS)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

Storage: Store at room temperature, desiccated. Stable for >2 years if kept dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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